Cas no 186650-98-6 (1-Boc-4-(4-cyanophenyl)piperazine)

• Product Name: 1-Boc-4-(4-cyanophenyl)piperazine
• CAS No: 186650-98-6
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• MDL: MFCD03791198
• CID: 138787
• PubChem ID: 2795512
• Update Time: 2025-07-23

1-Boc-4-(4-cyanophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-cyanophenyl)piperazine-1-carboxylate
• 1-Boc-4-(4-cyanophenyl)piperazine
• 1-Piperazinecarboxylicacid, 4-(4-cyanophenyl)-, 1,1-dimethylethyl ester
• 1-(tert-butoxycarbonyl)-4-(4-cyanophenyl)piperazine
• AB3366
• N-tert-Butoxycarbonyl-4-(4-cyanophenyl)piperazine
• t-butyl 4-(4-cyanophenyl)piperazine-1-carboxylate
• BUTTPARK 98\06-100
• 4-(PIPERAZIN-4-YL)BENZONITRILE, N1-BOC PROTECTED
• 4-(4-Cyano-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
• TERT-BUTYL 4-(4-CYANOPHENYL)TETRAHYDRO-1(2H)-PYRAZINECARBOXYLATE
• 4-(Piperazin-4-yl)benzonitrile,N1-BOCprotected97%
• 4-(Piperazin-4-yl)benzonitrile, N1-BOC protected 97%
• 4-(4-BOC-PIPERAZINO)BENZONITRILE
• 1-Piperazinecarboxylic acid, 4-(4-cyanophenyl)-, 1,1-dimethylethyl ester
• WIBWVYVIBJOVIW-UHFFFAOYSA-N
• RP22779
• RP06707
• SY005696
• FT-0680237
• n-tert-butoxycarbonyl-4-(4-cyanophenyl) piperazine
• 1-Piperazinecarboxylicacid,4-(4-cyanophenyl)-,1,1-dimethylethyl ester
• MFCD03791198
• 2W-0343
• CS-0097446
• DTXSID30383732
• 4-(4-cyanophenyl)piperazine-1-carboxylic Acid, Tert-Butyl Ester
• AC-7314
• 4-(Piperazin-4-yl)benzonitrile,N1-BOC protected
• EN300-233752
• 186650-98-6
• AKOS005069950
• SCHEMBL2471189
• W-206359
• tert-butyl4-(4-cyanophenyl)piperazine-1-carboxylate
• SB34649

• MDL： MFCD03791198
• Inchi： 1S/C16H21N3O2/c1-16(2,3)21-15(20)19-10-8-18(9-11-19)14-6-4-13(12-17)5-7-14/h4-7H,8-11H2,1-3H3
• InChI Key： WIBWVYVIBJOVIW-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=CC(C#N)=CC=2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 287.16300
• Monoisotopic Mass: 287.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6
• XLogP3: 2.4

Experimental Properties

• Density: 1.17
• Melting Point: 128-126°C
• Boiling Point: 445.7 °C at 760 mmHg
• Flash Point: 223.4℃
• Refractive Index: 1.571
• PSA: 56.57000
• LogP: 2.61828

1-Boc-4-(4-cyanophenyl)piperazine Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-Boc-4-(4-cyanophenyl)piperazine

Introduction to 1-Boc-4-(4-cyanophenyl)piperazine (CAS No. 186650-98-6)

1-Boc-4-(4-cyanophenyl)piperazine, identified by its Chemical Abstracts Service (CAS) number 186650-98-6, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the piperazine class, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a tert-butoxycarbonyl (Boc) group at the 1-position and a 4-cyanophenyl moiety at the 4-position enhances its utility in synthetic chemistry, particularly in the development of biologically active molecules.

The structural features of 1-Boc-4-(4-cyanophenyl)piperazine make it a valuable building block for medicinal chemists. The Boc group serves as a protective group for amine functionalities, allowing for selective modifications without interference from other reactive sites. Meanwhile, the 4-cyanophenyl group introduces electronic and steric properties that can influence the binding affinity and selectivity of target proteins. These attributes have made this compound a focal point in the design of novel therapeutic agents.

In recent years, there has been growing interest in piperazine derivatives due to their broad spectrum of biological activities. 1-Boc-4-(4-cyanophenyl)piperazine has been explored in various pharmacological contexts, including neurokinin receptor antagonism, serotonin receptor modulation, and antipsychotic drug development. Its versatility stems from the ability to fine-tune pharmacokinetic and pharmacodynamic properties through structural modifications.

One of the most compelling applications of 1-Boc-4-(4-cyanophenyl)piperazine is in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with several diseases, including cancer and inflammatory disorders. By incorporating this piperazine derivative into kinase inhibitor scaffolds, researchers have developed compounds with enhanced potency and selectivity. For instance, studies have demonstrated that analogs of 1-Boc-4-(4-cyanophenyl)piperazine exhibit inhibitory activity against tyrosine kinases, making them promising candidates for further development.

The role of 1-Boc-4-(4-cyanophenyl)piperazine in drug discovery has been further underscored by its use in fragment-based drug design. Fragment-based approaches involve identifying small molecule fragments that bind to target proteins and then iteratively optimizing these fragments to produce lead compounds. The unique structural motif of 1-Boc-4-(4-cyanophenyl)piperazine has proven useful in identifying new binding pockets or enhancing existing interactions within target enzymes. This has led to the discovery of novel scaffolds with therapeutic potential.

Advances in computational chemistry have also facilitated the use of 1-Boc-4-(4-cyanophenyl)piperazine in virtual screening campaigns. By leveraging molecular docking simulations and machine learning algorithms, researchers can predict how different derivatives of this compound will interact with biological targets. This high-throughput approach has accelerated the identification of promising candidates for experimental validation.

The synthesis of 1-Boc-4-(4-cyanophenyl)piperazine involves multi-step organic transformations that highlight its synthetic utility. The introduction of the Boc group typically requires reaction with di-tert-butyl dicarbonate (Boc₂O) under controlled conditions, while the coupling of the 4-cyanophenyl moiety often employs palladium catalysis or nucleophilic aromatic substitution reactions. These synthetic strategies have been optimized to ensure high yields and purity, making 1-Boc-4-(4-cyanophenyl)piperazine readily accessible for further derivatization.

In conclusion, 1-Boc-4-(4-cyanophenyl)piperazine (CAS No. 186650-98-6) represents a critical intermediate in modern pharmaceutical research. Its unique structural features and broad applicability make it indispensable for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, the role of this compound is expected to expand further, driving innovation in drug discovery and development.